BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of 2,6-Dimethylnonane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Dimethylnonane

Cat. No.: B096766

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known physical properties of 2,6-
Dimethylnonane (CAS No: 17302-28-2), a branched alkane with the molecular formula
C11Hz24. The data and methodologies presented are intended to support research and
development activities where this compound's physical characteristics are of interest.

Core Physical and Chemical Properties

2,6-Dimethylnonane is a colorless liquid under standard conditions.[1] As a member of the
alkane family, it is a non-polar compound, which dictates many of its physical behaviors.[2][3]
Alkanes are known for their relative lack of reactivity and serve as a fundamental basis for
comparing the properties of other organic compounds.[2] The intermolecular forces in 2,6-
Dimethylnonane are primarily weak van der Waals forces (London dispersion forces), which
increase with the size and surface area of the molecule.[4][5]

Quantitative Physical Data

The physical properties of 2,6-Dimethylnonane have been reported across various chemical
data sources. The following table summarizes these quantitative data. It is important to note
that some variation exists between sources, and the melting point is consistently provided as
an estimation.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b096766?utm_src=pdf-interest
https://www.benchchem.com/product/b096766?utm_src=pdf-body
https://www.benchchem.com/product/b096766?utm_src=pdf-body
https://www.benchchem.com/product/b096766?utm_src=pdf-body
https://www.guidechem.com/dictionary/en/17302-23-7.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Wade)_Complete_and_Semesters_I_and_II/Map%3A_Organic_Chemistry_(Wade)/04%3A_Structure_and_Stereochemistry_of_Alkanes/4.02%3A_Physical_Properties_of_Alkanes
https://unacademy.com/content/neet-ug/study-material/chemistry/physical-properties-of-alkanes/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Wade)_Complete_and_Semesters_I_and_II/Map%3A_Organic_Chemistry_(Wade)/04%3A_Structure_and_Stereochemistry_of_Alkanes/4.02%3A_Physical_Properties_of_Alkanes
https://www.benchchem.com/product/b096766?utm_src=pdf-body
https://www.benchchem.com/product/b096766?utm_src=pdf-body
https://learn.openochem.org/learn/first-semester-topics/alkanes/physical-properties-of-alkanes
https://byjus.com/chemistry/physical-properties-of-alkanes-and-their-variations/
https://www.benchchem.com/product/b096766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula Ci11H24 (1161718l
Molecular Weight 156.31 g/mol [61[71[8]
Boiling Point 179 - 184 °C (at 760 mmHg) [1][6]191[1.0]
Melting Point ~-57.06 °C (estimate) [1116]1191110]
Density 0.7368 - 0.751 g/cm? [6][9][10][11]
Refractive Index 1.4143 - 1.4192 [116191110]
Vapor Pressure 1.02 - 1.2 mmHg (at 25 °C) [1109]

Flash Point 107 - 111 °C [1][9]

LogP (Octanol/Water Partition

Coefficient) 4.2489 (]
XLogP3 5.6 [°]

General Experimental Protocols for Physical
Property Determination

While specific experimental documentation for 2,6-Dimethylnonane is not readily available in
the provided search results, the following are standard methodologies for determining the key
physical properties of liquid alkanes.

1. Boiling Point Determination:
o Method: Distillation or Ebulliometry.

e Protocol: A sample of the compound is heated in a distillation apparatus. The temperature at
which the liquid and vapor phases are in equilibrium at a given external pressure is recorded
as the boiling point. For accuracy, the pressure should be standardized to 760 mmHg (1
atm). Capillary methods can be used for small sample volumes. The boiling point of alkanes
generally increases with molecular weight and is lower for branched isomers compared to
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their straight-chain counterparts due to reduced surface area for intermolecular interactions.

[4]
2. Melting Point Determination:
e Method: Capillary Melting Point Apparatus.

o Protocol: A small, powdered sample of the solidified compound is placed in a capillary tube
and heated at a controlled rate. The temperature range over which the substance transitions
from a solid to a liquid is observed and recorded as the melting point. For alkanes, the
melting point generally increases with molecular weight.[5] The value for 2,6-
Dimethylnonane is an estimate, suggesting it has not been experimentally determined or
reported in the cited literature.

3. Density Measurement:
o Method: Pycnometry or Hydrometry.

» Protocol: A pycnometer (a flask with a specific, known volume) is weighed empty, then filled
with the liquid, and weighed again. The density is calculated by dividing the mass of the
liquid by its volume. Alternatively, a hydrometer can be submerged in the liquid, and the
density is read from a calibrated scale. Alkane densities are typically less than that of water.
[2][12]

4, Refractive Index Measurement:
o Method: Refractometry.

o Protocol: A refractometer is used to measure the extent to which light is bent, or refracted,
when it passes through the liquid sample. A drop of the liquid is placed on the prism of the
refractometer, and the refractive index is read from the instrument's scale, typically at a
specified temperature (e.g., 20°C or 25°C) and wavelength of light (e.g., the sodium D-line,
589 nm).

Logical Relationships of Physical Properties
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The physical properties of an alkane like 2,6-Dimethylnonane are logically interconnected,
stemming from its fundamental molecular structure. The following diagram illustrates these
relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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